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Compound of Interest

Compound Name: 1-Isopropyl Etodolac
CAS No.: 849630-65-5
Cat. No.: B566279
Get Quote
. J

Executive Summary & Chemical Context[1]

1-Isopropyl Etodolac (CAS: 849630-65-5), often identified as Etodolac Impurity F, is a
structural analog of the NSAID Etodolac.[1] While often handled in milligram quantities for
analytical referencing, its structural similarity to the parent active pharmaceutical ingredient
(API) dictates that it must be treated as a bioactive, toxic substance.

The Core Directive: Treat this compound with the "Precautionary Principle." In the absence of
comprehensive toxicological data specific to this impurity, you must assume it shares the potent
acute toxicity (H301) and reproductive toxicity (H361) profiles of Etodolac.

Critical Prohibition: Under no circumstances shall this compound, or solutions containing it, be
discharged into municipal wastewater systems. The EPA’s "Management Standards for
Hazardous Waste Pharmaceuticals” (40 CFR Part 266 Subpart P) strictly prohibits the
sewering of hazardous pharmaceutical waste.

Hazard Profile & Physical Characterization
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Before disposal, the waste generator must characterize the material to ensure compatibility

with waste streams.

Table 1: Chemical & Hazard Data

Property

Specification

Operational Implication

Chemical Name

1-Isopropy! Etodolac

Impurity/Analog of Etodolac

CAS Number

849630-65-5

Use for waste manifesting

Physical State

Yellowish Semi-Solid / Solid

May adhere to glass; requires

solvent rinsing

Solubility

Low (Water); High (DMSO,
MeOH)

Will precipitate in aqueous

waste lines (clog risk)

Primary Hazard

Toxic if Swallowed (H301)

Zero-tolerance for oral

ingestion/dust inhalation

Secondary Hazard

Reprotoxic (H361)

Strict control for

pregnant/nursing personnel

UN ID (Transport)

UN 2811 (Toxic solid, organic,
n.o.s.)[2]

Required for off-site shipping

Waste Stream Segregation Protocol

Effective disposal begins at the bench. You must segregate 1-Isopropyl Etodolac waste into

three distinct streams to prevent cross-contamination and ensure regulatory compliance.

Stream A: Solid Waste (Pure Compound)

 Definition: Expired reference standards, weighing boat residues, or spill cleanup solids.

» Container: High-density polyethylene (HDPE) wide-mouth jar.

e Labeling: "Hazardous Waste - Toxic - 1-Isopropyl Etodolac."

o Disposal Method: High-Temperature Incineration.
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Stream B: Liquid Waste (Solutions)

» Definition: HPLC effluent, mother liquors, or dissolved stock solutions (e.g., in DMSO or
Methanol).

e Protocol:

o Do not mix with oxidizing acids (Nitric/Perchloric) to avoid exothermic decomposition of the
indole moiety.

o Maintain pH between 5-9 if mixing with other organic aqueous wastes to prevent
precipitation.

» Container: Solvent waste carboy (compatible with organic solvents).

e Disposal Method: Fuel Blending or Incineration.

Stream C: Trace Contaminated Debris

o Definition: Syringes, pipette tips, and vials.
o Protocol: Do not attempt to wash.[3][4] Discard entirely.
o Container: Yellow Chemotherapy/Sharps Bin (Incineration only).

Visualized Workflows
Diagram 1: Waste Segregation Decision Matrix

This logic flow ensures that 1-lIsopropyl Etodolac is never sewered and is routed to the
correct destruction facility.
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Caption: Decision matrix for segregating 1-lsopropyl Etodolac waste streams to ensure
incineration.

Emergency Spill Response Procedure

In the event of a spill, immediate containment is required to prevent migration into floor drains
or HVAC systems.

PPE Requirement: Double Nitrile Gloves (>0.11mm), Safety Goggles, Lab Coat, and N95/P100
Respirator (if powder is aerosolized).

Diagram 2: Spill Response Logic
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Caption: Step-by-step logic for containing and cleaning spills based on physical state.

Regulatory Compliance & Scientific Rationale
The "Why" Behind the Protocol

¢ Incineration over Landfill:

o Mechanism:[3][4][5][6][7][8] 1-Isopropyl Etodolac contains a stable indole ring. Standard
wastewater treatment (hydrolysis/oxidation) may not fully degrade the core structure,
leading to environmental persistence.

o Requirement: High-temperature incineration (>1000°C) is the only self-validating method
to break the C-N bonds and ensure total destruction of the pharmacophore.

e Solvent Compatibility:

o Mechanism:[3][4][5][6][7][8] As a lipophilic ester/acid analog, this compound has poor
water solubility.

o Risk:[9][3][10][11] Pouring aqueous solutions containing this compound down the drain is
not only illegal but will likely cause the compound to precipitate in the P-trap, creating a
localized toxic hazard source in the plumbing.

e Regulatory Codes (USA):

o While not explicitly P-listed or U-listed by name under RCRA, it falls under the
"Pharmaceutical Waste" definition.
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o Generator Status: If you are a healthcare facility or a reverse distributor, you must comply
with 40 CFR Part 266 Subpart P.

o Research Labs: Must characterize as "Non-RCRA Regulated Hazardous Waste" but
adhere to the sewer ban.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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